(1R,5S,6R)-rel-8-Azabicyclo[3.2.1]octan-6-ol

• IUPAC Name: (1R,5S,6R)-8-azabicyclo[3.2.1]octan-6-ol
• InChI: InChI=1S/C7H13NO/c9-7-4-5-2-1-3-6(7)8-5/h5-9H,1-4H2/t5-,6+,7-/m1/s1
• InChI Key: PCBUTZASOZQVJF-DSYKOEDSSA-N
• Canonical SMILES: C1CC2CC(C(C1)N2)O
• Isomeric SMILES: C1C[C@@H]2C[C@H]([C@H](C1)N2)O
• Molecular Formula: C7H13NO
• DSSTOX Substance ID: DTXSID801276559
• Molecular Weight: 127.18 g/mol
• CAS No.: 1369774-30-0

Description

“(1R,5S,6R)-rel-8-Azabicyclo[3.2.1]octan-6-ol” is a chemical compound with the molecular formula C7H13NO. It has an average mass of 127.184 Da and a monoisotopic mass of 127.099716 Da.

Synthesis Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids, has attracted attention from many research groups worldwide. The enantioselective construction of this basic structure has been achieved through various methodologies, including asymmetric 1,3-dipolar cycloadditions.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H11NO.ClH/c9-7-3-5-1-2-6(4-7)8-5;/h5-6,8H,1-4H2;1H/t5-,6+;.

Physical and Chemical Properties Analysis

“this compound” has a density of 1.1±0.1 g/cm3, a boiling point of 229.6±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. Its enthalpy of vaporization is 54.2±6.0 kJ/mol, and it has a flash point of 116.8±11.0 °C.

Scientific Research Applications

Muscarinic Receptor Agonists and Cocaine Abuse

Muscarinic receptor agonists like PTAC have shown potential in reducing cocaine self-administration rates in mice, suggesting a novel approach to treating cocaine abuse. PTAC exhibits high affinity for central muscarinic receptors with a partial agonist mode of action, indicating its potential for medical treatment in substance abuse scenarios (Rasmussen et al., 2000).

Antipsychotic Potential without Cognitive Impairment

BuTAC, a selective muscarinic receptor ligand, does not impair learning and memory in mice, suggesting its potential as a novel antipsychotic with favorable cognitive effects. This highlights the therapeutic promise of muscarinic receptor agonists in managing psychiatric conditions without compromising cognitive functions (Rasmussen et al., 2001).

Metabolic and Excretory Pathway Exploration

The study of tritiated compounds like N-(3R)-1-azabicyclo[2.2.2]oct-3-ylfuro[2,3-c]pyridine-5-carboxamide offers insights into their preclinical metabolic and excretory pathways, providing critical data for drug development and safety assessment. This research underscores the importance of understanding the pharmacokinetics of novel therapeutic agents (Shaffer et al., 2006).

Serotonin Receptor Antagonism in Anxiety and Emesis

Compounds like RS-42358-197, acting as 5-HT3 receptor antagonists, have demonstrated efficacy in various animal models of anxiety and emesis, showcasing the potential of targeting serotonin receptors in treating these conditions. Such research paves the way for developing new treatments for anxiety disorders and chemotherapy-induced nausea and vomiting (Costall et al., 1993).

5-HT4 Receptor Agonism in Gastrointestinal Motility

Compounds like TS-951, acting as potent serotonin 5-HT4 receptor agonists, have shown remarkable efficacy in enhancing gastrointestinal motility without unfavorable effects associated with non-selective serotonin 5-HT4 receptor agonists. This highlights the therapeutic potential of such compounds in improving gastrointestinal dysfunction (Suzuki et al., 2001).